3-(3,4-Dimethoxybenzylidene)-2,4-pentanedione

• CAS RN: 86213-22-1
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 3-[(3,4-dimethoxyphenyl)methylidene]pentane-2,4-dione
• InChI: InChI=1S/C14H16O4/c1-9(15)12(10(2)16)7-11-5-6-13(17-3)14(8-11)18-4/h5-8H,1-4H3
• InChI Key: YTCOSZAOXSXWEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC(=C(C=C1)OC)OC)C(=O)C

Description

3-(3,4-Dimethoxybenzylidene)-2,4-pentanedione is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3,4-dimethoxybenzylidene)-2,4-pentanedione (hereinafter “Compound 2”) was prepared by the condensation of 3,4-dimethoxy benzaldehyde with acetyl acetone in the presence of piperidine and cyclohexane as the reaction medium at reflux temperature under continuous azeotropic water removal. The reaction takes about eight hours to complete. The reaction product was purified by crystallization with methanol. The typical yield of Compound 2 is about 67% with a purity, as determined by GC, of about 99.5%. Compound 2 is an off-white free-flowing powder having a melting point of 104-108° C. with a λmax at 335 nm.